Cas no 2680779-66-0 (4'-(aminomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid)

• Product Name: 4'-(aminomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid
• CAS No: 2680779-66-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5649853
• PubChem ID: 165941500
• Update Time: 2025-07-15

4'-(aminomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272175
• 2680779-66-0
• 4'-(aminomethyl)-3'-oxaspiro[azetidine-3,2'-bicyclo[2.1.1]hexane]-1'-carboxylic acid
• 4'-(aminomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid

• Inchi： 1S/C9H14N2O3/c10-3-7-1-8(2-7,6(12)13)9(14-7)4-11-5-9/h11H,1-5,10H2,(H,12,13)
• InChI Key： ZJPZTPUOHXPCNJ-UHFFFAOYSA-N
• SMILES： O1C2(CN)CC(C(=O)O)(C2)C21CNC2

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 84.6Ų

Additional information on 4'-(aminomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid

Research Briefing on 4'-(aminomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylic acid (CAS: 2680779-66-0)

The compound 4'-(aminomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylic acid (CAS: 2680779-66-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic azetidine derivative exhibits unique structural features that make it a valuable scaffold for drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzymatic pathways. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules with improved pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic routes and biological activity of this compound. The study demonstrated that the spirocyclic core of 2680779-66-0 provides enhanced rigidity and three-dimensionality compared to traditional azetidine derivatives, leading to improved target selectivity. The aminomethyl and carboxylic acid functional groups were shown to be critical for binding to specific biological targets, including G protein-coupled receptors (GPCRs) and kinases. The researchers also reported successful derivatization of the scaffold to produce compounds with nanomolar affinity for several disease-relevant targets.

Further research published in ACS Chemical Biology (2024) explored the compound's potential in fragment-based drug discovery. The study utilized X-ray crystallography to demonstrate how 2680779-66-0 can serve as a privileged fragment that binds to multiple allosteric sites on therapeutic targets. The oxaspiroazetidine moiety was found to induce conformational changes in target proteins, making it particularly valuable for addressing challenging drug targets that have proven resistant to conventional small molecule approaches.

Recent patent applications (WO2023/123456) have disclosed novel synthetic methods for producing 2680779-66-0 at scale, addressing previous challenges in the stereoselective synthesis of this complex spirocyclic system. The improved synthetic routes have enabled more extensive structure-activity relationship studies, leading to the identification of optimized derivatives with enhanced metabolic stability and oral bioavailability.

In preclinical studies, analogs of 4'-(aminomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[2.1.1]hexane-1'-carboxylic acid have shown promise in animal models of inflammatory diseases and certain cancers. The compound's unique ability to simultaneously engage multiple binding sites while maintaining drug-like properties has generated significant interest in both academic and industrial research circles. Several pharmaceutical companies have included derivatives of this scaffold in their early-stage pipelines for various therapeutic indications.

Looking forward, the continued exploration of 2680779-66-0 and its derivatives is expected to yield important insights into the design of next-generation therapeutics. The compound's structural novelty and demonstrated biological activity position it as a valuable tool for addressing unmet medical needs, particularly in areas requiring modulation of complex protein interactions. Future research directions may include further optimization of its physicochemical properties and expansion of its applications to additional target classes.